3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one

• IUPAC Name: 3-amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one
• InChI: InChI=1S/C12H14F2N2O/c13-9-4-3-8(10(14)6-9)7-16-5-1-2-11(15)12(16)17/h3-4,6,11H,1-2,5,7,15H2
• InChI Key: OSFXPKWPVPCQSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)CC2=C(C=C(C=C2)F)F)N
• Molecular Formula: C12H14F2N2O
• Molecular Weight: 240.25 g/mol

Description

3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one is a compound with the molecular weight of 226.23. It is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C11H12F2N2O/c12-7-3-4-10(8(13)6-7)15-5-1-2-9(14)11(15)16/h3-4,6,9H,1-2,5,14H2.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Organometallic Chemistry and Donor-Acceptor Interactions

A study on tunable donor−acceptor interactions investigated a series of naphthalimides with ferrocenyl headgroups, exploring the correlation between internal charge separation, UV−vis and emission properties, and the influence of the organometallic redox couple. This research provides insights into the electronic properties of compounds with similar structural motifs to 3-Amino-1-[(2,4-difluorophenyl)methyl]piperidin-2-one, highlighting the importance of unsaturated spacers and headgroups in determining photophysical properties (McAdam et al., 2003).

Synthesis of Nitrogen Heterocycles

The synthesis of 3,5-dispirosubstituted piperidines via an environmentally benign, multicomponent cyclo-condensation reaction using iron(III) trifluroacetate in an aqueous micellar medium has been developed. This method highlights an efficient approach to synthesizing complex nitrogen-containing heterocycles, potentially including derivatives of this compound, and demonstrates their antibacterial activity (Lohar et al., 2016).

Antimicrobial Activity

Research into the synthesis of spiro-piperidin-4-ones through 1,3-dipolar cycloaddition has led to compounds with notable in vitro and in vivo activity against Mycobacterium tuberculosis, including multidrug-resistant strains. These findings suggest the potential of structurally related compounds, such as this compound, in the development of new antimicrobial agents (Kumar et al., 2008).

Chemical Synthesis and Catalysis

The combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles demonstrates the versatility of catalytic systems in constructing nitrogen-containing rings, potentially applicable to the synthesis or functionalization of compounds like this compound. This research underscores the role of catalysis in the efficient synthesis of fluorinated heterocycles (Simonneau et al., 2011).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.